Cas no 7638-67-7 (4,\u200b4-\u200bDimethyl-cholesta-\u200b5,\u200b7-\u200bdien-\u200b3-\u200bone)

• Product Name: 4,\u200b4-\u200bDimethyl-cholesta-\u200b5,\u200b7-\u200bdien-\u200b3-\u200bone
• CAS No: 7638-67-7
• Molecular Formula: C₂₉H₄₆O
• Molecular Weight: 410.675
• CID: 4177834
• PubChem ID: 169438814

4,\u200b4-\u200bDimethyl-cholesta-\u200b5,\u200b7-\u200bdien-\u200b3-\u200bone Properties

Names and Identifiers

• Cholesta-5,7-dien-3-one, 4,4-dimethyl-
• Cholesta-5,7-dien-3-one, 4,4-dimethyl- (6CI,7CI,8CI,9CI)
• 4,?4-?Dimethyl-cholesta-?5,?7-?dien-?3-?one
• 7638-67-7

• InChIKey： GFLADQKTKDNWDI-RVEXRYDFSA-N
• Inchi： InChI=1S/C29H46O/c1-19(2)9-8-10-20(3)22-12-13-23-21-11-14-25-27(4,5)26(30)16-18-29(25,7)24(21)15-17-28(22,23)6/h11,14,19-20,22-24H,8-10,12-13,15-18H2,1-7H3/t20-,22-,23+,24?,28-,29-/m1/s1

Computed Properties

• Exact Mass: 410.354866087Da
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 5
• Monoisotopic Mass: 410.354866087Da
• Heavy Atom Count: 30
• Complexity: 752
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives